Cas no 400090-60-0 (Pentanenitrile,3-amino-, (3R)-)

• Product Name: Pentanenitrile,3-amino-, (3R)-
• CAS No: 400090-60-0
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• MDL: MFCD08703198
• CID: 325704
• PubChem ID: 9898804
• Update Time: 2023-10-31

Pentanenitrile,3-amino-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,3-amino-, (3R)-
• (3R)-3-aminopentanenitrile
• (R)-3-AMINO PENTANENITRILE
• (3R)-3-azanylpentanenitrile
• (R)-3-aminopentanitrile
• Pentanenitrile,3-amino-,(3R)
• R-3-aminopentanenitrile
• r-apn
• AKOS006291529
• DTXSID50432478
• Q27270400
• (R)-3-Aminopentanenitrile
• 8G8QJZ928N
• Pentanenitrile, 3-amino-, (3R)-
• FVPPLRDSFQDFLX-RXMQYKEDSA-N
• 400090-60-0
• (R)-3-amino pentanenitrile, AldrichCPR
• A824848
• UNII-8G8QJZ928N
• 3-Aminopentanenitrile, (3R)-

• MDL： MFCD08703198
• Inchi： 1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3/t5-/m1/s1
• InChI Key： FVPPLRDSFQDFLX-RXMQYKEDSA-N
• SMILES： N[C@@H](CC#N)CC

Computed Properties

• Exact Mass: 98.08440
• Monoisotopic Mass: 98.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 0.905
• Boiling Point: 202.74°C at 760 mmHg
• Flash Point: 76.415°C
• Refractive Index: 1.44
• PSA: 49.81000
• LogP: 1.33768

Pentanenitrile,3-amino-, (3R)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：